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Compound of Interest

(S)-1-4-
(Trifluoromethyl)phenyl)ethanol

Cat. No.: B152415

Compound Name:

An In-depth Technical Guide on the Safety and Handling of (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol, a key chiral intermediate in the synthesis of various
bioactive compounds. The following sections detail the physical and chemical properties,
hazard identification, handling and storage protocols, and emergency procedures for this
compound.

Chemical and Physical Properties

(S)-1-(4-(Trifluoromethyl)phenyl)ethanol is a colorless to light yellow liquid at room
temperature.[1] Its key physical and chemical properties are summarized in the table below for
easy reference.
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Property Value Source(s)
Molecular Formula CoHoFs0 [2][3]
Molecular Weight 190.16 g/mol [2][4]
Appearance Colorless to light yellow liquid [1]

62-63 °C at 0.5 mmHg106-107
Boiling Point °C at 8 mmHg~233 °C at 760

mmHg (estimated)

[1](21[5]

Not applicable (liquid at room

Melting Point temperature) [6]
Flash Point 98 °C (208 °F) [1][5]
Density 1.237 g/mL at 25 °C [3]
Refractive Index n20/D 1.458 [3]
Solubility No data available [7]
Vapor Pressure No data available

Hazard Identification and Toxicology

This compound is classified as an irritant and may be harmful if swallowed.[5][8] Some safety

data sheets indicate that at its given concentration, the product contains no substances

considered to be hazardous to health.[9] However, it is crucial to handle it with care due to the

potential for irritation.

GHS Hazard Statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[5]

H302: Harmful if swallowed.[5]
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Toxicological Data: Quantitative toxicological data such as LD50 and LC50 values are not
readily available in published literature or safety data sheets.[6] Therefore, it should be handled
as a potentially toxic substance.

First-Aid Measures

In case of exposure, follow these first-aid procedures immediately.

Exposure Route First-Aid Protocol Source(s)

Immediately rinse with plenty
of water, also under the

Eye Contact _ _ [°]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
plenty of water for at least 15
) minutes. Get medical attention
Skin Contact ) [819]
if symptoms occur. Remove
and wash contaminated

clothing before reuse.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) [9]
respiration. Get medical

attention if symptoms occur.

Clean mouth with water and
drink plenty of water

Ingestion afterwards. Do NOT induce [9]
vomiting. Get medical attention

if symptoms occur.

Experimental Protocols
Handling Protocol

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]
Ensure that eyewash stations and safety showers are readily accessible.[7]
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» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[10]
o Hand Protection: Wear compatible chemical-resistant gloves (e.qg., nitrile rubber).
o Body Protection: Wear a lab coat and long pants. Avoid exposed skin.

e Handling Practices:

o Avoid contact with skin, eyes, and clothing.[9]

[¢]

Avoid inhalation of vapor or mist.[9]

[e]

Do not ingest.[7]

[e]

Keep away from incompatible substances such as strong oxidizing agents and acids.[7]

o

Use non-sparking tools and take precautionary measures against static discharge.

Storage Protocol

o Container: Keep the container tightly closed.[9]
o Storage Conditions: Store in a dry, cool, and well-ventilated place.[11]

e Incompatibilities: Store away from strong oxidizing agents and acids.[7]

Spill Cleanup Protocol

» Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[7]

o Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[7]

o Collection: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[9]
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e Cleaning: Clean the spill area thoroughly with a suitable solvent.

Waste Disposal Protocol

o Waste Classification: This material should be disposed of as hazardous waste.

» Containerization: Collect waste in a designated, labeled, and tightly sealed container for
halogenated organic compounds.[12]

o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service in accordance with local, state, and federal regulations.[12] Do not dispose of it down
the drain.

Visualizations
First-Aid Workflow
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First-Aid Response Workflow

Exposure Occurs

Assess the Situation

(Ensure your own safety first)

Rinse eyes with water for 15 min Wash skin with soap and water for 15 min Move to fresh air Rinse mouth, drink water

Seek Medical Attention
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Role in Drug Development and Action

Synthesis
Spill Cleanup Procedure

. (S)-1-(4-(Trifluoromethyl)phenyl)ethanol
Spill Detected

Chemical Synthesis

l Bioactive Compound
(e.g., Kinase Inhibitor)

Evacuate non-essential personnel

Ensure adequate ventilation
Remove ignition sources

Inhibits
l Cellular Action
A

Wear appropriate PPE

Cell Surface Receptor

: :

Contain the spill with absorbent material Kinase Signaling Cascade

: v

Transcription Factor

Collect absorbed material into a labeled container

l :

Altered Gene Expression

Clean the spill area

Cellular Response

(e.g., Apoptosis)

Dispose of waste according to protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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